Cas no 688335-31-1 (N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 688335-31-1
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 6043172
• PubChem ID: 866677
• Update Time: 2025-10-21

N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• Acetamide, N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-imidazol-2-yl)thio]-
• 688335-31-1
• N-(2,5-dimethylphenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide
• Z290447842
• EU-0024541
• AKOS001460638
• F0599-0018
• N-(2,5-dimethylphenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide
• N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C19H19N3OS/c1-14-8-9-15(2)17(12-14)21-18(23)13-24-19-20-10-11-22(19)16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： VXGJKJHPTCTEBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1N(C2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 13.31±0.70(Predicted)

Additional information on N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 688335-31-1)

N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 688335-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfanylacetamide derivatives, which are known for their diverse biological activities. The presence of both imidazole and phenyl moieties in its structure contributes to its versatility in interacting with various biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide due to its potential as a kinase inhibitor or antimicrobial agent. These properties align with current trends in addressing antibiotic resistance and developing targeted therapies for chronic diseases. The compound's sulfanylacetamide backbone also suggests possible applications in crop protection, where similar structures have shown efficacy against plant pathogens.

The synthesis of CAS No. 688335-31-1 typically involves multi-step organic reactions, including condensation and nucleophilic substitution processes. Its molecular weight and logP value indicate moderate lipophilicity, which is advantageous for drug absorption and distribution. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and structural integrity for research purposes.

From a commercial perspective, N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening programs. The growing interest in small molecule therapeutics has increased its relevance in the market. Additionally, its structural similarity to known enzyme inhibitors makes it a valuable candidate for structure-activity relationship (SAR) studies, particularly in the context of personalized medicine approaches.

Environmental and safety considerations for CAS No. 688335-31-1 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation. The compound's stability under various conditions has been investigated, with findings suggesting optimal storage in anhydrous environments at controlled temperatures to maintain its chemical integrity over extended periods.

Future research directions for N-(2,5-dimethylphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide may explore its potential in combination therapies or as a scaffold for developing novel bioactive molecules. The increasing availability of computational chemistry tools enables more efficient investigation of its molecular docking properties with various biological targets. These advancements align with the pharmaceutical industry's shift toward rational drug design methodologies and the integration of artificial intelligence in compound optimization processes.

In conclusion, CAS No. 688335-31-1 represents an important chemical entity with multiple potential applications in life sciences. Its unique combination of aromatic systems and heterocyclic components offers numerous possibilities for structural modification and biological evaluation. As research continues to uncover its full potential, this compound may contribute significantly to advancements in both human health and agricultural science.